(2E)-3,7-dimethyloct-2-en-1-ol
Overview
Description
(2E)-3,7-dimethyloct-2-en-1-ol, commonly referred to as dimethyloctenol, is a volatile organic compound (VOC) with a distinct odor. It is a monoterpene alcohol, which is a class of compounds found in essential oils and is known for its antimicrobial, antifungal, and insecticidal properties. Dimethyloctenol has been studied extensively and has been found to have a variety of applications in the scientific community, ranging from its use in food and beverage production to its potential as an insect repellent.
Scientific Research Applications
Dimethyloctenol has a wide range of applications in scientific research. It has been used as an attractant for various species of insects, such as mosquitoes and fruit flies, and as an antimicrobial agent in food and beverage production. In addition, dimethyloctenol has been studied for its potential use in the detection of certain diseases, such as tuberculosis and malaria, and as a potential insect repellent.
Mechanism of Action
Dimethyloctenol is believed to act as an attractant for insects due to its volatile nature. The compound is released into the air, where it is detected by insects and attracts them towards the source. Additionally, dimethyloctenol has been found to have antimicrobial and antifungal properties, which may be due to its ability to interact with cell membranes and inhibit the growth of microbes.
Biochemical and Physiological Effects
Dimethyloctenol has been found to have a variety of biochemical and physiological effects. In humans, it has been found to have an effect on the central nervous system, causing drowsiness and sedation. Additionally, dimethyloctenol has been found to have an effect on the cardiovascular system, causing an increase in heart rate and a decrease in blood pressure. It has also been found to have an effect on the respiratory system, causing an increase in respiratory rate and the production of sputum.
Advantages and Limitations for Lab Experiments
Dimethyloctenol has several advantages and limitations for use in laboratory experiments. One of the main advantages of dimethyloctenol is its low toxicity, which makes it safe for use in experiments involving living organisms. Additionally, dimethyloctenol is relatively easy to synthesize and can be stored for extended periods of time without degradation. However, dimethyloctenol is highly volatile, making it difficult to accurately measure and control the concentration of the compound in experiments.
Future Directions
There are several potential future directions for the research and development of dimethyloctenol. One potential direction is the development of new methods for the synthesis of dimethyloctenol, which could lead to improved yields and greater control over the concentration of the compound. Additionally, further research into the biochemical and physiological effects of dimethyloctenol could lead to the development of new applications for the compound, such as the treatment of certain diseases or the development of new insect repellents. Finally, further research into the potential use of dimethyloctenol as an attractant for insects could lead to the development of new methods for pest control.
Synthesis Methods
Dimethyloctenol can be synthesized from the reaction of geraniol and formaldehyde in the presence of an acid catalyst. This reaction is known as the Aldol condensation, and is a commonly used method for the synthesis of monoterpene alcohols. The reaction is typically carried out at temperatures ranging from 50-80°C and can take up to several hours to complete. The yield of the reaction is typically high, with yields of up to 90% being reported in some cases.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3,7-dimethyloct-2-en-1-ol involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methyl-1-butene", "2-methyl-2-butene", "1,3-butadiene", "methylmagnesium bromide", "ethylmagnesium bromide", "acetaldehyde", "methyl vinyl ketone", "magnesium", "iodine", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: React 2-methyl-1-butene with 1,3-butadiene in the presence of a catalyst to form 3,7-dimethylocta-1,6-diene.", "Step 2: Add methylmagnesium bromide to 3,7-dimethylocta-1,6-diene to form 3,7-dimethylocta-1,6-dien-3-ylmagnesium bromide.", "Step 3: React 3,7-dimethylocta-1,6-dien-3-ylmagnesium bromide with acetaldehyde to form (2E)-3,7-dimethylocta-2,6-dien-1-ol.", "Step 4: React (2E)-3,7-dimethylocta-2,6-dien-1-ol with methyl vinyl ketone in the presence of magnesium and iodine to form (2E)-3,7-dimethyloct-2-en-1-one.", "Step 5: Reduce (2E)-3,7-dimethyloct-2-en-1-one with sodium borohydride to form (2E)-3,7-dimethyloct-2-en-1-ol.", "Step 6: Purify the product using hydrochloric acid, sodium hydroxide, and water." ] } | |
CAS RN |
1461-04-7 |
Molecular Formula |
C10H20O |
Molecular Weight |
156.3 |
Purity |
95 |
Origin of Product |
United States |
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